3-Amino-4,4,4-trifluorobutan-1-ol hydrochloride

• IUPAC Name: 3-amino-4,4,4-trifluorobutan-1-ol;hydrochloride
• InChI: InChI=1S/C4H8F3NO.ClH/c5-4(6,7)3(8)1-2-9;/h3,9H,1-2,8H2;1H
• InChI Key: NRAPSDJOBAOKER-UHFFFAOYSA-N
• Canonical SMILES: C(CO)C(C(F)(F)F)N.Cl
• Molecular Formula: C4H9ClF3NO
• Molecular Weight: 179.57 g/mol
• CAS RN: 1955518-76-9

Description

3-Amino-4,4,4-trifluorobutan-1-ol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as ATFB-CH2Cl and is a derivative of trifluoroethanol. ATFB-CH2Cl has been found to possess unique properties that make it useful in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of ATFB-CH2Cl is not fully understood. However, it is believed that the compound acts as a fluorescent probe by binding to specific amino acid residues in proteins. This binding causes a conformational change in the protein, which results in a change in the fluorescence of the compound.
Biochemical and Physiological Effects:
ATFB-CH2Cl has no known biochemical or physiological effects on living organisms. The compound is not metabolized in the body and is excreted unchanged in the urine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ATFB-CH2Cl in laboratory experiments is its high sensitivity and specificity for protein-ligand interactions. The compound is also relatively easy to synthesize and can be used in a wide range of experimental conditions. However, one limitation of using ATFB-CH2Cl is its potential toxicity. The compound has not been extensively studied for its toxicological effects, and caution should be exercised when handling and using it in laboratory experiments.

Future Directions

There are several potential future directions for research involving ATFB-CH2Cl. One area of interest is the development of new fluorescent probes based on the structure of ATFB-CH2Cl. These probes could be used to study a wide range of biological processes, including protein-protein interactions and enzyme kinetics. Another potential area of research is the use of ATFB-CH2Cl in the development of new drugs. The compound's ability to bind to specific amino acid residues in proteins could be exploited to develop drugs with high specificity and efficacy. Finally, further research is needed to fully understand the mechanism of action of ATFB-CH2Cl and its potential toxicological effects.

Synthesis Methods

The synthesis of ATFB-CH2Cl involves the reaction of 3-amino-1,1,1-trifluoropropan-2-ol with thionyl chloride in the presence of an organic base. The resulting compound is then treated with hydrochloric acid to yield the final product. The synthesis of ATFB-CH2Cl is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

ATFB-CH2Cl has been found to have several potential applications in scientific research. One of the most significant uses of this compound is in the study of protein-ligand interactions. ATFB-CH2Cl can be used as a fluorescent probe to study the binding of proteins to ligands. This property makes it useful in drug discovery and development, as it allows researchers to identify potential drug candidates and optimize their binding affinity.